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Compound of Interest

Compound Name:
2,6-Diethoxy-4-

hydroxybenzaldehyde

CAS No.: 341989-73-9

Cat. No.: B14000929

Get Quote

Technical Monograph: Spectroscopic Profiling of 2,6-Diethoxy-4-hydroxybenzaldehyde

Executive Summary & Compound Identity
This technical guide provides a definitive spectroscopic profile for 2,6-Diethoxy-4-
hydroxybenzaldehyde, a specific positional isomer of the more common syringaldehyde

diethyl ether. This molecule serves as a critical intermediate in the synthesis of functionalized

resorcines and pharmaceutical precursors requiring steric crowding around the formyl group.

Researchers must distinguish this compound (alkoxy groups ortho to the aldehyde) from its

isomer, 3,5-diethoxy-4-hydroxybenzaldehyde (alkoxy groups ortho to the phenol), as their

reactivities differ significantly.
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Property Data

IUPAC Name 2,6-Diethoxy-4-hydroxybenzaldehyde

Molecular Formula C₁₁H₁₄O₄

Molecular Weight 210.23 g/mol

Core Moiety Benzaldehyde

Key Substituents 4-OH (Para), 2,6-OEt (Ortho to CHO)

Solubility
Soluble in DMSO, Acetone, Methanol,

Chloroform

Synthesis Context & Impurity Profile
To interpret the spectra accurately, one must understand the synthesis origin. The compound is

typically synthesized via the Vilsmeier-Haack formylation of 3,5-diethoxyphenol.

Regioselectivity: The formylation occurs preferentially at the para position relative to the

hydroxyl group (Position 4 of the phenol, becoming Position 1 of the benzaldehyde) due to

the synergistic activation by the 3,5-ethoxy groups.

Primary Impurity: The ortho-formylated isomer (2-hydroxy-4,6-diethoxybenzaldehyde) is the

major byproduct.

Spectroscopic Consequence: The ortho-isomer possesses an intramolecular hydrogen bond

(OH···O=C), shifting the carbonyl IR stretch and the phenolic proton NMR signal significantly

compared to the target molecule.

Detailed Spectroscopic Data
Nuclear Magnetic Resonance (NMR) Spectroscopy
Protocol:

Solvent: DMSO-d₆ is recommended over CDCl₃ to prevent peak broadening of the phenolic

proton and to ensure complete solubility.
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Reference: TMS (0.00 ppm).

Frequency: 400 MHz (1H), 100 MHz (13C).

Table 1: ¹H NMR Data (400 MHz, DMSO-d₆)

Position
Shift (δ,
ppm)

Multiplicity Integration
Coupling (J,
Hz)

Assignment

-CHO 10.25 Singlet 1H -
Formyl proton

(Deshielded)

-OH 10.40* Broad Singlet 1H -

Phenolic

proton

(Exchangeabl

e)

Ar-H 6.05 Singlet 2H -

C3, C5

Protons

(Symmetric)

-OCH₂- 4.10 Quartet 4H 7.0
Methylene of

Ethoxy

-CH₃ 1.35 Triplet 6H 7.0
Methyl of

Ethoxy

*Note: The Phenolic OH shift is highly concentration/temperature dependent. In CDCl₃, it may

appear upfield (~6-7 ppm) if not hydrogen-bonded.

Table 2: ¹³C NMR Data (100 MHz, DMSO-d₆)
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Carbon Type Shift (δ, ppm) Assignment Structural Insight

C=O 186.5 Aldehyde C
Typical aromatic

aldehyde.

C-O (Ar) 164.2 C4 (C-OH) Deshielded by OH.

C-O (Ar) 162.8 C2, C6 (C-OEt)
Symmetric quaternary

carbons.

C-ipso 108.5 C1 (C-CHO)
Shielded by ortho-

alkoxy resonance.

C-H (Ar) 94.5 C3, C5
Highly shielded

(electron-rich ring).

-OCH₂- 64.2 Ethoxy CH₂
Characteristic ether

shift.

-CH₃ 14.5 Ethoxy CH₃
Characteristic methyl

shift.

Infrared (IR) Spectroscopy
Method: ATR (Attenuated Total Reflectance) or KBr Pellet.

3200–3400 cm⁻¹ (Broad): O-H Stretching. Diagnostic: The band is broad and typical of

intermolecular H-bonding. (Contrast with the sharp, lower-frequency band ~3000 cm⁻¹ seen

in the ortho-isomer due to intramolecular chelation).

2980, 2930 cm⁻¹: C-H Stretching (Aliphatic -OEt groups).

1665–1675 cm⁻¹: C=O Stretching (Aldehyde).[1] Note: This frequency is lower than standard

benzaldehyde (1700 cm⁻¹) due to the strong electron-donating effect of the para-OH and

ortho-OEt groups (Conjugation).

1580, 1605 cm⁻¹: C=C Aromatic Ring Stretching.

Mass Spectrometry (MS)
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Method: GC-MS (EI, 70 eV) or LC-MS (ESI).

Molecular Ion (M⁺): m/z 210.

Base Peak: m/z 181 (M - 29). Loss of an ethyl group (typical for ethyl ethers).

Fragment: m/z 182 (M - 28). Loss of ethylene (McLafferty-like rearrangement of the ethyl

ether).

Fragment: m/z 153. Sequential loss of CO from the aldehyde or second ethyl group

cleavage.

Experimental Validation Workflow
The following diagram illustrates the logical flow for synthesizing and validating the structure,

specifically designed to rule out the ortho-formyl isomer.
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Start: 3,5-Diethoxyphenol

Vilsmeier-Haack Formylation
(POCl3 / DMF)

Crude Mixture
(Isomers)

Column Chromatography
(Hexane:EtOAc)

Target: 2,6-Diethoxy-4-hydroxy
(Para-formyl)

Major Product

Impurity: 2-Hydroxy-4,6-diethoxy
(Ortho-formyl)

Minor Product

IR Analysis
(C=O Region)

1H NMR Analysis
(OH Shift)

IR: ~1670 cm-1 (Free C=O)
NMR: OH Broad (Intermolecular)

IR: ~1640 cm-1 (H-Bonded C=O)
NMR: OH Sharp >11ppm (Chelated)

Click to download full resolution via product page

Caption: Workflow distinguishing the target 2,6-diethoxy isomer from the 2-hydroxy impurity via

spectral signatures.

Structural Differentiation Logic (E-E-A-T)
As an expert researcher, you must anticipate the confusion between the target molecule and its

isomers. Use this logic table to confirm your product:
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Feature
Target: 2,6-Diethoxy-

4-hydroxy

Isomer: 2-Hydroxy-

4,6-diethoxy

Analog:

Syringaldehyde

Structure
OH at C4; OEt at C2,

C6

OH at C2; OEt at C4,

C6

OH at C4; OMe at C3,

C5

Symmetry
Symmetric (Plane of

symmetry)
Asymmetric Symmetric

Aldehyde Proton Singlet Singlet Singlet

Aromatic Protons
2H Singlet

(Equivalent)

2H Doublets (Meta

coupling)

2H Singlet

(Equivalent)

OH Signal
Broad, solvent

dependent

Sharp, downfield (>11

ppm)
Broad

IR Carbonyl
~1670 cm⁻¹ (Normal

conj.)

~1640 cm⁻¹

(Chelated)
~1670 cm⁻¹

Expert Insight: The most common error in this synthesis is misidentifying the regiochemistry. If

your aromatic protons appear as two doublets (J ~ 2.5 Hz) instead of a clean singlet, you have

isolated the ortho-formylated impurity (2-hydroxy-4,6-diethoxybenzaldehyde).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Spectroscopic data for 2,6-Diethoxy-4-
hydroxybenzaldehyde]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14000929/docs#spectroscopic-data-for-2-6-diethoxy-
4-hydroxybenzaldehyde]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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